Cas no 54364-12-4 (3-Pyridinecarbonitrile, 1,2-dihydro-4-methyl-6-phenyl-2-thioxo-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-4-methyl-6-phenyl-2-thioxo-
• CAS No: 54364-12-4
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 1588720
• Update Time: 2024-09-12

3-Pyridinecarbonitrile, 1,2-dihydro-4-methyl-6-phenyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-4-methyl-6-phenyl-2-thioxo-

• Inchi： 1S/C13H10N2S/c1-9-7-12(10-5-3-2-4-6-10)15-13(16)11(9)8-14/h2-7H,1H3,(H,15,16)
• InChI Key： DNIMSHSQQNKFCQ-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=CC=C2)=CC(C)=C1C#N

Computed Properties

• Exact Mass: 226.0566

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 235-236 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 359.4±52.0 °C(Predicted)
• PSA: 35.82
• pka: 7.05±0.70(Predicted)